Cas no 1219906-92-9 (3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea
• CAS No: 1219906-92-9
• MF: C₁₈H₁₁F₃N₄O₃
• MW: 388.300153970718
• CID: 6093513
• PubChem ID: 49676207
• Update Time: 2025-07-17

3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea
• 1-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-3-[2-(trifluoromethyl)phenyl]urea
• 1219906-92-9
• 1-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea
• AKOS024518020
• 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]urea
• VU0520002-1
• F5773-0561

• Inchi： 1S/C18H11F3N4O3/c19-18(20,21)11-6-2-3-7-12(11)22-16(26)23-17-25-24-15(28-17)14-9-10-5-1-4-8-13(10)27-14/h1-9H,(H2,22,23,25,26)
• InChI Key： OZXIZYPMDQHWRY-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(C2=CC3=CC=CC=C3O2)O1)C(NC1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 388.07832471g/mol
• Monoisotopic Mass: 388.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea

Comprehensive Overview of 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea (CAS No. 1219906-92-9)

The compound 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea (CAS No. 1219906-92-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran moiety linked to an oxadiazole ring and a trifluoromethylphenylurea group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea has surged due to their versatility in drug discovery. The oxadiazole ring, in particular, is known for its stability and bioactivity, often serving as a pharmacophore in medicinal chemistry. This compound's trifluoromethyl group further enhances its lipophilicity, improving membrane permeability—a critical factor in drug delivery systems. Such properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS No. 1219906-92-9 involves multi-step organic reactions, including cyclization and urea formation. Its benzofuran-oxadiazole hybrid structure has been explored in studies related to anti-inflammatory and anticancer activities, reflecting broader industry interests in small-molecule therapeutics. Notably, the compound's electron-withdrawing trifluoromethyl group may contribute to enhanced binding affinity with protein targets, a feature often leveraged in fragment-based drug design.

From an industrial perspective, 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea exemplifies the growing focus on sustainable chemistry. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing global concerns about green chemistry and environmental impact. Additionally, its potential applications in crop protection align with the agrochemical sector's push for eco-friendly pesticides, as the oxadiazole scaffold is known for herbicidal and fungicidal properties.

For those searching "benzofuran derivatives uses" or "oxadiazole-based drugs," this compound serves as a prime example of how heterocyclic chemistry drives innovation. Its structure-activity relationship (SAR) is frequently studied to optimize efficacy, a topic trending in computational chemistry circles. Furthermore, questions like "how does trifluoromethyl improve drug potency?" highlight the relevance of CAS No. 1219906-92-9 in modern research discourse.

In conclusion, 3-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)phenylurea represents a convergence of medicinal chemistry, materials science, and sustainable development. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial pipelines alike.